Cas no 88342-18-1 (Benzamide, N-(3-aminopropyl)-4-nitro-)

• Product Name: Benzamide, N-(3-aminopropyl)-4-nitro-
• CAS No: 88342-18-1
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 636460
• PubChem ID: 10632855
• Update Time: 2025-04-19

Benzamide, N-(3-aminopropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-aminopropyl)-4-nitro-
• N-(3-aminopropyl)-4-nitrobenzamide
• 88342-18-1
• A1-04945
• AKOS000173199
• DTXSID90442778

• Inchi： 1S/C10H13N3O3/c11-6-1-7-12-10(14)8-2-4-9(5-3-8)13(15)16/h2-5H,1,6-7,11H2,(H,12,14)
• InChI Key： QIRBBFUSUAQOPO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCCCN

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų